3-(4-Methyl-1H-imidazol-1-yl)benzenamine

• Molecular Formula: C10H11N3
• Molecular Weight: 173.21 g/mol
• IUPAC Name: 3-(4-methylimidazol-1-yl)aniline
• InChI: InChI=1S/C10H11N3/c1-8-6-13(7-12-8)10-4-2-3-9(11)5-10/h2-7H,11H2,1H3
• InChI Key: XZAWNZXQVQUGCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C=N1)C2=CC=CC(=C2)N

Description

3-(4-Methyl-1H-imidazol-1-yl)benzenamine is a useful research compound. Its molecular formula is C10H11N3 and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 14.6 g of 4-methyl-1-(3-nitrophenyl)-1H-imidazole, 766 mg of palladium black, 19.6 g of sodium formate, 12.8 ml of formic acid in 300 ml of methyl alcohol is stirred for 18 hours under a hydrogen atmosphere. The mixture is filtered through diatomaceous earth and the filtrate evaporated to a residue. The residue is partitioned between saturated potassium bicarbonate and chloroform. The organic layer is dried and evaporated to a residue which is dissolved in a minimum of chloroform and passed through a pad of hydrous magnesium silicate. The filtrate is evaporated to a residue which is stirred with ether and the resulting solid filtered and air dried to give 10.3 g of the desired product as a solid, m.p. 117°-119° C.

Synthesis routes and methods II

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